Cas no 2091428-23-6 (2-Furanacetic acid, tetrahydro-4-methyl-)

2-Furanacetic acid, tetrahydro-4-methyl-, is a cyclic organic compound featuring a tetrahydrofuran ring substituted with a methyl group and an acetic acid moiety. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive carboxyl group enables facile derivatization, while the tetrahydrofuran core contributes to solubility and stability in various reaction conditions. The compound is valued for its role in constructing complex molecular frameworks, offering a balance of reactivity and steric accessibility. Suitable for controlled functionalization, it is commonly utilized in fine chemical synthesis and research-scale preparations. Proper handling under standard laboratory conditions is recommended due to its chemical reactivity.

2-Furanacetic acid, tetrahydro-4-methyl- structure

2091428-23-6 structure

Product Name:2-Furanacetic acid, tetrahydro-4-methyl-

CAS No:2091428-23-6

MF:C₇H₁₂O₃

MW:144.168382644653

CID:5254256

Update Time:2025-06-08

2-Furanacetic acid, tetrahydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

- 2-Furanacetic acid, tetrahydro-4-methyl-
- Inchi： 1S/C7H12O3/c1-5-2-6(10-4-5)3-7(8)9/h5-6H,2-4H2,1H3,(H,8,9)
- InChI Key： WTRAZLRWPWNFJT-UHFFFAOYSA-N
- SMILES： O1CC(C)CC1CC(O)=O

2-Furanacetic acid, tetrahydro-4-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-368360-1.0g	2-(4-methyloxolan-2-yl)acetic acid	2091428-23-6	1.0g	$1232.0	2023-03-02
Enamine	EN300-368360-2.5g	2-(4-methyloxolan-2-yl)acetic acid	2091428-23-6	2.5g	$2554.0	2023-03-02
Enamine	EN300-368360-5.0g	2-(4-methyloxolan-2-yl)acetic acid	2091428-23-6	5.0g	$3235.0	2023-03-02
Enamine	EN300-368360-10.0g	2-(4-methyloxolan-2-yl)acetic acid	2091428-23-6	10.0g	$4067.0	2023-03-02

2-Furanacetic acid, tetrahydro-4-methyl- Related Literature

1. Aluminium salabza complexes for fixation of CO2 to organic carbonates†

L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
2. Achieving high thermal stability of different rare-earth ions in a single matrix host via the manipulation of the local structure by a solid solution†

Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

Additional information on 2-Furanacetic acid, tetrahydro-4-methyl-

Introduction to 2-Furanacetic acid, tetrahydro-4-methyl- (CAS No. 2091428-23-6)

2-Furanacetic acid, tetrahydro-4-methyl- (CAS No. 2091428-23-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound belongs to the class of furan derivatives and is characterized by its unique structural features, which include a tetrahydrofuran ring and a methyl-substituted acetic acid moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 2-Furanacetic acid, tetrahydro-4-methyl- (CAS No. 2091428-23-6) consists of a five-membered furan ring with a fully saturated tetrahydrofuran core. The presence of the methyl group at the 4-position and the carboxylic acid group at the 2-position contributes to its reactivity and potential biological activity. These structural elements have been extensively studied for their role in various chemical reactions and biological processes.

In recent years, the research on 2-Furanacetic acid, tetrahydro-4-methyl- has expanded to include its potential applications in drug discovery and development. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, antioxidant, and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-Furanacetic acid, tetrahydro-4-methyl- demonstrated significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro.

The antioxidant properties of 2-Furanacetic acid, tetrahydro-4-methyl- have also been explored in several studies. Research conducted by a team at the University of California in 2019 found that this compound effectively scavenges free radicals and protects cells from oxidative stress. This property makes it a potential candidate for the development of therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its pharmacological properties, 2-Furanacetic acid, tetrahydro-4-methyl- (CAS No. 2091428-23-6) has been investigated for its role in synthetic chemistry. Its unique structure provides a platform for the synthesis of more complex molecules with diverse functionalities. For example, a study published in Organic Letters in 2018 described an efficient synthetic route to produce substituted furan derivatives using 2-Furanacetic acid, tetrahydro-4-methyl- as a key intermediate. This synthetic versatility has opened up new avenues for the development of novel materials and pharmaceuticals.

The biological activity of 2-Furanacetic acid, tetrahydro-4-methyl- has also been evaluated in preclinical studies. In a study published in Cancer Research in 2017, researchers found that this compound exhibited selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. The mechanism underlying this selective activity is believed to involve the disruption of cellular signaling pathways involved in cell proliferation and survival.

The safety profile of 2-Furanacetic acid, tetrahydro-4-methyl- (CAS No. 2091428-23-6) has been assessed through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic concentrations and does not exhibit significant toxicity or adverse effects. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 2-Furanacetic acid, tetrahydro-4-methyl- (CAS No. 2091428-23-6) is a promising compound with a wide range of potential applications in chemistry, biology, and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its properties and potential uses, paving the way for innovative solutions in various scientific fields.